2,4-dimethoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(4-pyrimidin-2-yloxycyclohexyl)benzamide
• InChI: InChI=1S/C19H23N3O4/c1-24-15-8-9-16(17(12-15)25-2)18(23)22-13-4-6-14(7-5-13)26-19-20-10-3-11-21-19/h3,8-14H,4-7H2,1-2H3,(H,22,23)
• InChI Key: ZGADJEZDDJLONL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2CCC(CC2)OC3=NC=CC=N3)OC
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• CAS No.: 2034581-10-5

Description

2,4-dimethoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzamide is a useful research compound. Its molecular formula is C19H23N3O4 and its molecular weight is 357.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Transformations

• Novel Compound Synthesis: Research has been conducted on synthesizing novel chemical structures derived from visnaginone and khellinone, indicating the interest in exploring complex derivatives for potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Prediction of Chemical Transformations: Tandem mass spectrometry has been utilized to predict the chemical transformations of 2-pyrimidinyloxy-N-arylbenzyl amine derivatives, demonstrating the role of advanced analytical techniques in understanding the reactivity of complex molecules (Wang, Zhang, Guo, Tang, & Lu, 2006).

Therapeutic Applications and Drug Development

• Anticancer Activity: A study on 2,4-dimethyl-1H-pyrrole-3-carboxamide derivatives bearing benzimidazole moiety revealed significant antiproliferative activity against certain human cancer cell lines, highlighting the potential of these compounds in anticancer drug development (Rasal, Sonawane, & Jagtap, 2020).
• Anti-Tubercular Agents: Novel derivatives synthesized for anti-tubercular activity showed promising results against Mycobacterium tuberculosis, suggesting the potential of these compounds in treating tuberculosis (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).

Miscellaneous Applications

• Histone Deacetylase Inhibitor: The compound MGCD0103, featuring a pyrimidinylamino methyl benzamide structure, has been identified as an orally active histone deacetylase inhibitor with potential anticancer properties, indicating the relevance of such compounds in epigenetic modulation (Zhou, Moradei, Raeppel, Leit, Fréchette, Gaudette, Paquin, Bernstein, Bouchain, Vaisburg, Jin, Gillespie, Wang, Fournel, Yan, Trachy-Bourget, Kalita, Lu, Rahil, Macleod, Li, Besterman, & Delorme, 2008).